N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-isopropylbenzamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-fluoro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C21H22FN3O4/c1-13(2)25(21(26)15-7-5-6-8-16(15)22)12-19-23-20(24-29-19)14-9-10-17(27-3)18(11-14)28-4/h5-11,13H,12H2,1-4H3
• InChI Key: YNELWUBCZPLIBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C3=CC=CC=C3F
• Molecular Formula: C21H22FN3O4
• Molecular Weight: 399.4 g/mol

Description

“N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-isopropylbenzamide” is a complex organic compound. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom, two carbon atoms, and two nitrogen atoms in a five-membered ring. The compound also contains a 3,4-dimethoxyphenyl group, which is a phenyl group with methoxy groups attached to the 3rd and 4th carbon atoms.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Compounds containing the 1,3,4-oxadiazole moiety and dimethoxyphenyl groups have been explored for their antimicrobial and anti-proliferative activities. For instance, 1,3,4-oxadiazole N-Mannich bases with dimethoxyphenyl substituents demonstrated inhibitory activity against pathogenic bacteria and yeast-like fungi, as well as anti-proliferative activity against various cancer cell lines, including prostate cancer, human colorectal cancer, and breast cancer. This highlights their potential as leads for developing new antimicrobial and anticancer therapies (Al-Wahaibi et al., 2021).

Synthesis and Structural Characterization

The structural characterization of related compounds, such as those containing thiazole and triazole derivatives, has been conducted to understand their molecular properties better. These studies provide insights into the synthesis routes and the potential of such compounds for various applications, including as antimicrobial agents (Kariuki et al., 2021).

Luminescence and Optoelectronic Properties

Compounds with 1,3,4-oxadiazole derivatives have been investigated for their luminescence and optoelectronic properties, which are crucial for applications in organic light-emitting diodes (OLEDs) and other electronic devices. For example, carbazole-substituted 2-methyl-5-phenyl-1,3,4-oxadiazoles exhibited properties conducive to TADF (thermally activated delayed fluorescence), demonstrating their utility in high-efficiency OLEDs (Cooper et al., 2022).

Advanced Material Applications

Polymer materials incorporating 1,3,4-oxadiazole and dimethylsilane or fluorinated groups have been synthesized for advanced applications. These materials exhibit high thermal stability and unique physical properties, such as fluorescence and electrical insulation, making them suitable for various technological applications, including coatings and electronic devices (Hamciuc et al., 2005).